Cas no 1805419-75-3 (Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate
• CAS No: 1805419-75-3
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4892119
• Update Time: 2025-06-09

Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate

• Inchi： 1S/C10H10F2INO2/c1-5-3-7(10(11)12)14-6(9(5)13)4-8(15)16-2/h3,10H,4H2,1-2H3
• InChI Key： PWFVRQDDEKAZCU-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(F)F)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate

Recent Advances in the Study of Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate (CAS: 1805419-75-3)

Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate (CAS: 1805419-75-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks, which are pivotal in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate as a versatile building block for the synthesis of novel pyridine-based inhibitors targeting kinase enzymes. The study demonstrated that the difluoromethyl and iodo substituents on the pyridine ring enhance the compound's reactivity in cross-coupling reactions, enabling the efficient construction of complex molecular architectures. These findings underscore the compound's utility in medicinal chemistry, particularly in the design of kinase inhibitors for cancer therapy.

Another significant development was reported in Organic Letters, where a team of chemists utilized Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate in a palladium-catalyzed C-H activation reaction to synthesize a series of fluorinated pyridine derivatives. The study emphasized the compound's role in facilitating the introduction of fluorine atoms into bioactive molecules, a strategy often employed to improve metabolic stability and binding affinity. The researchers also noted the compound's compatibility with various reaction conditions, making it a valuable tool for synthetic chemists.

From an industrial perspective, Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate has garnered attention for its potential applications in agrochemicals. A 2024 patent application by a leading agrochemical company disclosed the use of this compound in the synthesis of next-generation herbicides. The patent highlights the compound's ability to confer herbicidal activity through its unique structural features, particularly the difluoromethyl group, which is known to enhance bioavailability and environmental stability.

In conclusion, Methyl 6-(difluoromethyl)-3-iodo-4-methylpyridine-2-acetate (CAS: 1805419-75-3) continues to be a molecule of significant interest in both academic and industrial research. Its versatility in synthetic chemistry, combined with its potential biological and agrochemical applications, positions it as a critical intermediate in the development of novel therapeutic and agrochemical agents. Future research is expected to further explore its utility in diverse chemical transformations and its role in addressing unmet medical and agricultural needs.